N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methoxy]benzamide
• InChI: InChI=1S/C22H19N3O4/c1-15-8-10-16(11-9-15)21-24-20(29-25-21)14-28-19-7-3-2-6-18(19)22(26)23-13-17-5-4-12-27-17/h2-12H,13-14H2,1H3,(H,23,26)
• InChI Key: LVGGFOAZTPKTIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)COC3=CC=CC=C3C(=O)NCC4=CC=CO4
• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol

Description

N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide is a compound with potential therapeutic applications in various fields of research.

Scientific Research Applications

N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide has potential therapeutic applications in various fields of research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe for biological imaging.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide has been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines and chemokines. It has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to have anti-microbial effects against various types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide in lab experiments is its potential for use as a fluorescent probe for biological imaging. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide. One direction is to further investigate its anti-inflammatory and anti-cancer properties and optimize its use in these fields. Another direction is to explore its potential as a fluorescent probe for biological imaging and develop new imaging techniques using this compound. Additionally, further research is needed to understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide can be synthesized using a multi-step process involving the reaction of various reagents. The synthesis method involves the reaction of furan-2-carbaldehyde with p-tolyl hydrazine to form 3-(p-tolyl)-1,2,4-oxadiazole-5-carbaldehyde. The resulting compound is then reacted with 2-hydroxybenzaldehyde to form 2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde. Finally, this compound is reacted with N-(2-bromoethyl)furan-2-carboxamide to form N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide.